Cas no 74682-50-1 (1H-1,2,4-Triazole,5-(heptylthio)-)
74682-50-1 structure
Product Name:1H-1,2,4-Triazole,5-(heptylthio)-
CAS No:74682-50-1
MF:C9H17N3S
MW:199.316380262375
CID:571057
PubChem ID:2818234
Update Time:2025-04-19
1H-1,2,4-Triazole,5-(heptylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,5-(heptylthio)-
- 3-(heptylthio)-1H-1,2,4-triazole
- 3-HEPTYLTHIO-4H-1,2,4-TRIAZOLE
- 5-heptylsulfanyl-1H-1,2,4-triazole
- 5-(heptylsulfanyl)-1H-1,2,4-triazole
- CHEMBL3732277
- NS00037647
- 3-Heptylthio-4(H)-1,2,4-triazole
- 74682-50-1
- SCHEMBL12204476
- 8WTL6TNM1R
- DTXSID60225656
- 3-(Heptylthio)-1,2,4-triazole
- 1H-1,2,4-TRIAZOLE, 5-(HEPTYLTHIO)-
- AKOS006228906
- FT-0615775
- EINECS 277-966-7
- UNII-8WTL6TNM1R
-
- Inchi: 1S/C9H17N3S/c1-2-3-4-5-6-7-13-9-10-8-11-12-9/h8H,2-7H2,1H3,(H,10,11,12)
- InChI Key: HYYBYDAYENEBIE-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CCCCCCC
Computed Properties
- Exact Mass: 199.11431873g/mol
- Monoisotopic Mass: 199.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 347°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.526
1H-1,2,4-Triazole,5-(heptylthio)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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